1H-indol-3-yl carbamimidothioate
Overview
Description
1H-indol-3-yl carbamimidothioate is a useful research compound. Its molecular formula is C9H9N3S and its molecular weight is 191.26g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Reactions of Amino-Functionalized 3-Vinyl-1H-indoles : Research by Medion-Simon and Pindur (1991) explores the reactions of amino- or homoamino-functionalized 3-vinyl-1H-indoles, demonstrating their synthetic utility and reactivity in producing a range of products like substitution products, redox products, Diels-Alder adducts, ene adducts, and Michael-type adducts (Medion-Simon & Pindur, 1991).
Oligomerization of Indole-3-Carbinol in Aqueous Acid : Grose and Bjeldanes (1992) studied the conversion of Indole-3-Carbinol in acidic media, leading to various oligomeric products. This research is significant in understanding the biochemical transformations of indole derivatives (Grose & Bjeldanes, 1992).
Exploitation of Versatile Naturally Derived Blue Colorant Pigment 3-[2-hydroxy-5-(5-hydroxy-1H-indol-3-yl)-1H-pyrrol-3-yl] indol-one : This study by Ishani, Isita, and Vijayakumar (2021) discusses a multifaceted pigment derived from various bacteria species, highlighting its applications in textiles, medicine, cosmetics, and as a novel therapeutic category of drug (Ishani, Isita, & Vijayakumar, 2021).
Novel Indole-Coumarin Hybrids for Anticancer Activity : Kamath et al. (2015) synthesized indole-coumarin hybrids and evaluated their anticancer properties, demonstrating their potential as novel therapeutic agents (Kamath et al., 2015).
Synthesis of Novel 1H-Indole Derivatives with Antibacterial and Antifungal Activity : A study on the synthesis of new 1H-Indole derivatives revealed significant antimicrobial activity, contributing to the field of antimicrobial drug development (Authors not listed, 2020).
Synthesis of Heterocyclic Scaffolds-Based Indole Moiety as Possible Antimicrobial Agents : Hassan et al. (2022) presented a synthesis approach for compounds with indole cores, showing promising antibacterial and antifungal activities (Hassan et al., 2022).
Future Directions
Properties
IUPAC Name |
1H-indol-3-yl carbamimidothioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3S/c10-9(11)13-8-5-12-7-4-2-1-3-6(7)8/h1-5,12H,(H3,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPSQBTGGGVXVPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)SC(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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